Cas no 52911-13-4 (Phosphine oxide, bis(1-methylpropyl)pentyl-)

Phosphine oxide, bis(1-methylpropyl)pentyl- structure
52911-13-4 structure
Product Name:Phosphine oxide, bis(1-methylpropyl)pentyl-
CAS No:52911-13-4
MF:C13H29OP
MW:232.342525243759
CID:358495
PubChem ID:11253271
Update Time:2025-04-19

Phosphine oxide, bis(1-methylpropyl)pentyl- Chemical and Physical Properties

Names and Identifiers

    • Phosphine oxide, bis(1-methylpropyl)pentyl-
    • 1-di(butan-2-yl)phosphorylpentane
    • DTXSID30460198
    • US11406649, Code DAPA-2-5
    • BDBM562748
    • SCHEMBL6361971
    • 1-di-s-butylphosphorylpentane
    • 52911-13-4
    • 1-Di(sec-butyl)-phosphinoyl-pentane
    • Inchi: 1S/C13H29OP/c1-6-9-10-11-15(14,12(4)7-2)13(5)8-3/h12-13H,6-11H2,1-5H3
    • InChI Key: MOISWZCRUUWWBV-UHFFFAOYSA-N
    • SMILES: P(CCCCC)(C(C)CC)(C(C)CC)=O

Computed Properties

  • Exact Mass: 232.19577
  • Monoisotopic Mass: 232.195602542g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 8
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
  • LogP: 5.13670
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